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Compound of Interest

Compound Name: (1-Bromoethyl)benzene-d3

Cat. No.: B1383048 Get Quote

Technical Data Sheet: (1-Bromoethyl)benzene-d3
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for the deuterated compound (1-
Bromoethyl)benzene-d3. The inclusion of deuterium isotopes is a critical technique in drug

development for studying metabolic pathways and reaction kinetics.

Physicochemical Properties
The introduction of three deuterium atoms significantly alters the molecular weight of the parent

compound, (1-Bromoethyl)benzene. A summary of the molecular formula and weight for both

the standard and deuterated isotopologue is presented below. The molecular weight of

standard (1-Bromoethyl)benzene is approximately 185.06 g/mol .[1][2][3][4] Its chemical

formula is C8H9Br.[1][2][5] Deuterium, a stable isotope of hydrogen, has an atomic weight of

about 2.014 g/mol .[6][7][8] (1-Bromoethyl)benzene-d3 is the deuterated form of (1-

Bromoethyl)benzene and has a molecular weight of 188.08 g/mol and the chemical formula

C8H6D3Br.[9]

Compound Chemical Formula Molecular Weight ( g/mol )

(1-Bromoethyl)benzene C8H9Br 185.06[1][2][3][4]

(1-Bromoethyl)benzene-d3 C8H6D3Br 188.08[9]
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Experimental Protocols & Visualizations
This technical guide is focused on the fundamental physicochemical properties (molecular

weight and formula) of (1-Bromoethyl)benzene-d3. As this information is derived from

established atomic weights and chemical principles, detailed experimental protocols for its

determination are not applicable in this context.

Similarly, the visualization of signaling pathways or experimental workflows is not relevant to

the presentation of this core chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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